Cas no 886462-70-0 (4-Piperidinone, 1-[5-(4-fluorobenzoyl)-3-(4-pyridinyl)-2-thienyl]-)

4-Piperidinone, 1-[5-(4-fluorobenzoyl)-3-(4-pyridinyl)-2-thienyl]- structure
886462-70-0 structure
Product name:4-Piperidinone, 1-[5-(4-fluorobenzoyl)-3-(4-pyridinyl)-2-thienyl]-
CAS No:886462-70-0
MF:C21H17FN2O2S
MW:380.435287237167
CID:625742
PubChem ID:11653780

4-Piperidinone, 1-[5-(4-fluorobenzoyl)-3-(4-pyridinyl)-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinone, 1-[5-(4-fluorobenzoyl)-3-(4-pyridinyl)-2-thienyl]-
    • 1-[5-(4-fluorobenzoyl)-3-pyridin-4-ylthiophen-2-yl]piperidin-4-one
    • 886462-70-0
    • DTXSID00470103
    • SCHEMBL3149301
    • Inchi: InChI=1S/C21H17FN2O2S/c22-16-3-1-15(2-4-16)20(26)19-13-18(14-5-9-23-10-6-14)21(27-19)24-11-7-17(25)8-12-24/h1-6,9-10,13H,7-8,11-12H2
    • InChI Key: MRNLUNHRLMMKCV-UHFFFAOYSA-N
    • SMILES: C1CN(CCC1=O)C2=C(C=C(S2)C(=O)C3=CC=C(C=C3)F)C4=CC=NC=C4

Computed Properties

  • Exact Mass: 380.09947712g/mol
  • Monoisotopic Mass: 380.09947712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 536
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 78.5Ų

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